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Cat. No.: B146372 Get Quote

An In-depth Technical Guide to 2-Chloro-5-
nitrobenzotrifluoride
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Chloro-5-nitrobenzotrifluoride, with CAS number 777-37-7, is a polysubstituted aromatic

organic compound.[1] Its molecular structure, featuring a trifluoromethyl group, a nitro group,

and a reactive chlorine atom on a benzene ring, makes it a highly versatile intermediate in

organic synthesis.[1][2] This guide provides a comprehensive overview of its physical and

chemical properties, synthesis protocols, applications, and safety information, tailored for

professionals in research and development. The presence of electron-withdrawing groups and

the trifluoromethyl moiety imparts unique reactivity and desirable characteristics for the

synthesis of complex molecules, particularly in the pharmaceutical and agrochemical

industries.[2][3]

Core Properties and Identification
The fundamental physical and chemical characteristics of 2-Chloro-5-nitrobenzotrifluoride
are summarized below. These properties are crucial for its handling, storage, and application in

various chemical reactions.
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Table 1: Physical Properties
Property Value

Physical Form
White or Colorless to Yellow powder, lump, or

clear liquid[4]

Melting Point 20.0 to 23.0 °C[4]

Boiling Point 108 °C at 10 mmHg[1][4][5]

Density 1.527 g/mL at 25 °C[1][5]

Refractive Index (n20/D) 1.508[5]

Flash Point 99 °C (210.2 °F) - closed cup[5]

Table 2: Chemical Identifiers
Identifier Value

Molecular Formula C₇H₃ClF₃NO₂[6][7][8]

Molecular Weight 225.55 g/mol [5][7]

CAS Number 777-37-7[5][7]

IUPAC Name 1-chloro-4-nitro-2-(trifluoromethyl)benzene[7]

Synonyms
2-Chloro-5-nitro-α,α,α-trifluorotoluene, 4-Nitro-2-

(trifluoromethyl)chlorobenzene[5][7]

InChI
1S/C7H3ClF3NO2/c8-6-2-1-4(12(13)14)3-

5(6)7(9,10,11)/h1-3H[5]

InChIKey HQROXDLWVGFPDE-UHFFFAOYSA-N[5][7]

SMILES
C1=CC(=C(C=C1--INVALID-LINK--[O-])C(F)

(F)F)Cl[7]

Synthesis Protocol
2-Chloro-5-nitrobenzotrifluoride is commonly synthesized via the nitration of 2-

chlorobenzotrifluoride. A continuous-flow synthesis method has been reported, which offers
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enhanced control and efficiency over traditional batch processes.[9]

Experimental Protocol: Nitration of 2-
Chlorobenzotrifluoride[1][4][13]
Materials and Equipment:

2-Chlorobenzotrifluoride (o-chlorobenzotrifluoride)

Concentrated sulfuric acid (H₂SO₄)

Concentrated nitric acid (HNO₃)

Dichloromethane (CH₂Cl₂)

Saturated sodium bicarbonate solution (NaHCO₃)

Anhydrous sodium sulfate (Na₂SO₄)

Continuous-flow millireactor system with preheating modules and a cooling module

Flow pumps

Separatory funnel

Rotary evaporator

Procedure:

Preparation: Add 400 g of 2-chlorobenzotrifluoride to a designated feedstock container

connected to a preheating module. In a separate preheating module, mix concentrated

sulfuric acid and concentrated nitric acid.[10]

Reaction:

Set the reaction temperature to 60°C.[1][4]

Using flow pumps, introduce the reactants into the reaction module at the following rates:
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2-Chlorobenzotrifluoride: 15 mL/min[1][4]

Concentrated sulfuric acid: 18 mL/min[1][4]

Concentrated nitric acid: 11.5 mL/min[1][4]

Maintain a molar ratio of 2-chlorobenzotrifluoride to nitric acid of 1:1.2 and a mass ratio of

concentrated nitric acid to concentrated sulfuric acid of 1:4.0.[1][4]

The reaction residence time is approximately 55 seconds.[1][4]

Work-up:

The reaction mixture exiting the reactor is passed through a cooling module set to 25°C.[1]

[4]

Collect the cooled reaction solution and perform a liquid-liquid separation.[1][4]

Extract the acidic aqueous phase with 270 mL of dichloromethane and combine the

organic phases.[1][4]

Wash the combined organic phase with a saturated sodium bicarbonate solution until it is

neutral.[1][4]

Dry the organic phase over anhydrous sodium sulfate.[1][4]

Isolation:

Remove the solvent (dichloromethane) by evaporation under reduced pressure.[1][4]

This procedure yields the product as a yellow oil with a reported yield of 96.13% and a

purity of 99.29%.[1][4]
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Caption: Synthesis workflow for 2-Chloro-5-nitrobenzotrifluoride.
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Applications in Synthesis
The unique substitution pattern of 2-Chloro-5-nitrobenzotrifluoride makes it a valuable

building block for more complex molecules. Its primary utility lies in its role as a chemical

intermediate.[2][3]

Pharmaceutical Intermediates: It serves as a precursor in the synthesis of active

pharmaceutical ingredients (APIs). The trifluoromethyl group is a common feature in modern

pharmaceuticals, known to enhance metabolic stability and lipophilicity.[2]

Agrochemicals: It is an essential building block for creating effective pesticides, herbicides,

and fungicides.[3] The trifluoromethyl group can increase the biological activity of these

agricultural products.[3]

Advanced Materials: The compound is used to prepare diamine monomers containing

trifluoromethyl groups. These monomers are then polymerized to create soluble polyimides,

which are high-performance polymers with various industrial applications.[1]

The reactivity of the molecule allows for several key transformations:

Nucleophilic Aromatic Substitution: The chlorine atom can be displaced by various

nucleophiles.

Reduction of the Nitro Group: The nitro group can be reduced to an amine (NH₂), which

opens pathways to a wide range of derivatives, including amides, ureas, and other nitrogen-

containing functionalities.
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Caption: Role as a versatile chemical intermediate in synthesis.

Spectroscopic Data
Spectroscopic analysis is essential for confirming the structure and purity of 2-Chloro-5-
nitrobenzotrifluoride. While raw spectral data is not provided in the cited literature, the

availability of various spectroscopic analyses has been noted.

NMR Spectroscopy: ¹H NMR, ¹³C NMR, and ¹⁹F NMR spectra are available for this

compound.[7][11] These techniques are crucial for elucidating the carbon-hydrogen

framework and confirming the presence and environment of the fluorine atoms.

Mass Spectrometry (MS): GC-MS data is available, which can be used to determine the

molecular weight (m/z 225) and fragmentation pattern, further confirming the compound's

identity.[7]

Infrared (IR) Spectroscopy: IR spectra can identify characteristic functional groups, such as

the nitro group (strong absorptions typically around 1530 cm⁻¹ and 1350 cm⁻¹) and C-Cl and

C-F bonds.[7]
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UV-Vis Spectroscopy: UV-Vis spectra provide information about the electronic transitions

within the molecule.[7]

Safety and Handling
2-Chloro-5-nitrobenzotrifluoride is a hazardous chemical and requires careful handling in a

laboratory or industrial setting. Appropriate personal protective equipment (PPE) and

engineering controls should always be used.

Table 3: GHS Hazard Information
Category Classification

Pictogram GHS07 (Exclamation Mark)[12]

Signal Word Warning[5][12]

Hazard Statements

H302: Harmful if swallowed.[7][12] H315:

Causes skin irritation.[7][12] H319: Causes

serious eye irritation.[7][12] H335: May cause

respiratory irritation.[12]

Precautionary Statements

P261: Avoid breathing

dust/fumes/gas/mist/vapors/spray.[12] P264:

Wash skin thoroughly after handling.[12] P280:

Wear protective gloves/protective clothing/eye

protection/face protection. P301+P312: IF

SWALLOWED: Call a POISON CENTER or

doctor if you feel unwell. P302+P352: IF ON

SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Storage

Store in a well-ventilated place. Keep container

tightly closed.[6] Keep away from heat, sparks,

and flame.[6]

Incompatible Materials Strong oxidizing agents, Strong bases.[6]
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Personal Protective Equipment (PPE):

Eye/Face Protection: Use chemical safety goggles and/or a face shield.[6]

Skin Protection: Wear chemically resistant gloves and protective clothing.[6]

Respiratory Protection: In case of insufficient ventilation, wear a suitable respirator with an

appropriate filter (e.g., type ABEK).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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